Cas no 2228678-43-9 (methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228678-43-9
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5766866
• PubChem ID: 165821954
• Update Time: 2025-10-30

methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrrole-2-carboxylate
• 2228678-43-9
• EN300-1732138
• methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C13H20N2O2/c1-12(2,13(14)7-8-13)10-6-5-9(15(10)3)11(16)17-4/h5-6H,7-8,14H2,1-4H3
• InChI Key： PPAASQYDTKISTR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(C)(C)C2(CC2)N)N1C)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-2-(1-Aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228678-43-9): A Comprehensive Overview

Methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228678-43-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and cardiovascular disorders.

The structure of methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate is composed of a pyrrole ring, a cyclopropyl group, and an ester functional group. The cyclopropyl moiety, with its strained three-membered ring, imparts unique conformational properties to the molecule, which can influence its binding affinity and selectivity for specific biological targets. The aminocyclopropyl group further enhances the compound's ability to interact with protein receptors, making it a promising candidate for drug design.

Recent studies have focused on the pharmacological properties of this compound. Research published in the Journal of Medicinal Chemistry has shown that methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate exhibits potent antagonistic activity against certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The ability of this compound to modulate GPCR activity suggests its potential as a therapeutic agent for conditions such as hypertension, chronic pain, and neurodegenerative disorders.

In addition to its receptor modulation properties, methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate has been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound can effectively reduce inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of the inflammatory response.

The synthesis of methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate involves a series of well-defined chemical reactions. One common synthetic route starts with the formation of the pyrrole ring through a condensation reaction between an appropriate aldehyde and an amine. Subsequent steps include the introduction of the cyclopropyl and ester groups via selective functional group transformations. The synthetic process is highly modular, allowing for the preparation of various analogs with different substituents, which can be used to optimize the compound's pharmacological profile.

Preclinical studies have also evaluated the toxicity and pharmacokinetic properties of methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrrole-2-carboxylate. Results from these studies indicate that the compound has a favorable safety profile and good bioavailability when administered orally or intravenously. These findings support its potential for further development as a therapeutic agent.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of methyl 5-2-(1-aminocyclopropyl)propan-2-y-l1-methyl-H-pyrrole-carboxylic acid methyl ester. Ongoing clinical trials are aimed at assessing its efficacy and safety in human subjects. Preliminary data from these trials have shown encouraging results, with the compound demonstrating significant therapeutic benefits in patients with specific conditions.

In conclusion, methyl 5-{[methyl(amino)cyclopropylethylene)]methyl}pyrrolecarboxylic acid ethylester (CAS No. 2228678-{43}-9) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse pharmacological activities make it a valuable candidate for the development of new drugs targeting various diseases. Continued research and clinical evaluation will likely uncover additional applications and optimize its therapeutic potential.